Cas no 1504855-44-0 (2-(cyclopropylmethoxy)-6-methylpyridin-3-amine)

• Product Name: 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine
• CAS No: 1504855-44-0
• Molecular Formula: C₁₀H₁₄N₂O
• Molecular Weight: 178.230962276459
• CID: 6543313
• PubChem ID: 81132957

2-(cyclopropylmethoxy)-6-methylpyridin-3-amine Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine
• 2-(Cyclopropylmethoxy)-6-methyl-3-pyridinamine
• 1504855-44-0
• EN300-1295050
• AKOS019703832

• InChIKey： WSQXQRFBWLMLIG-UHFFFAOYSA-N
• Inchi： 1S/C10H14N2O/c1-7-2-5-9(11)10(12-7)13-6-8-3-4-8/h2,5,8H,3-4,6,11H2,1H3
• SMILES： O(C1C(=CC=C(C)N=1)N)CC1CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.110613074g/mol
• Heavy Atom Count: 13
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives